Cas no 82577-95-5 (PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL-)

• Product Name: PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL-
• CAS No: 82577-95-5
• MF: C₄H₇BrClF
• MW: 189.453783273697
• CID: 3505995
• PubChem ID: 12759420
• Update Time: 2025-11-02

PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL-
• 1-bromo-3-chloro-2-fluoro-2-methylpropane
• 989-411-2
• 82577-95-5
• EN300-7581783
• SCHEMBL7917514

• Inchi： 1S/C4H7BrClF/c1-4(7,2-5)3-6/h2-3H2,1H3
• InChI Key： WHMFDVKQQDRAQG-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)F

Computed Properties

• Exact Mass: 187.94037g/mol
• Monoisotopic Mass: 187.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL-

PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL- (CAS 82577-95-5): Properties, Applications, and Market Insights

PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL- (CAS 82577-95-5) is a halogenated organic compound with a unique molecular structure, making it valuable in various industrial and research applications. This compound belongs to the class of halogenated propane derivatives, characterized by the presence of bromine, chlorine, and fluorine atoms attached to a propane backbone. Its molecular formula is C₄H₇BrClF, and it exhibits distinct chemical properties due to the electronegativity of its halogen substituents.

The 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL-PROPANE structure plays a critical role in its reactivity and applications. The presence of multiple halogens (bromo, chloro, and fluoro) enhances its utility as an intermediate in organic synthesis. Researchers and manufacturers often seek this compound for its ability to participate in nucleophilic substitution reactions, which are fundamental in pharmaceutical and agrochemical production. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact.

One of the most searched questions about PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL- relates to its physical and chemical properties. The compound typically appears as a colorless to pale yellow liquid with a moderate boiling point, influenced by its halogen content. Its solubility varies depending on the solvent, with better dissolution in organic solvents like dichloromethane or ether. Stability is another key concern; proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to prevent decomposition.

In the pharmaceutical industry, CAS 82577-95-5 is frequently used as a building block for drug discovery. Its reactive sites allow for further functionalization, making it valuable in creating complex molecules. For example, it can serve as a precursor for fluorinated pharmaceuticals, a growing segment due to the enhanced bioavailability of fluorine-containing drugs. With the rise of personalized medicine, demand for specialized intermediates like this compound is expected to increase.

Another emerging application of 1-BROMO-3-CHLORO-2-FLUORO-2-METHYLPROPANE is in material science. Researchers are exploring its use in polymer modification, where halogenated compounds can impart flame-retardant properties or improve thermal stability. This aligns with the global push for high-performance materials in electronics and automotive industries. Additionally, its potential role in liquid crystal formulations has garnered attention, particularly for display technologies.

The market dynamics for PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL- reflect broader trends in specialty chemicals. Suppliers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and electronics applications. Geographically, regions with strong chemical manufacturing infrastructure, such as North America, Europe, and Asia-Pacific, dominate production and consumption. Recent disruptions in global supply chains have also highlighted the need for diversified sourcing strategies.

Environmental and regulatory considerations are increasingly shaping the use of halogenated compounds like CAS 82577-95-5. While not classified as a hazardous substance under major regulatory frameworks, proper handling and disposal are essential to minimize ecological impact. Innovations in catalytic processes aim to reduce waste generation during its synthesis, addressing sustainability concerns without compromising yield or quality.

For researchers working with 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL-PROPANE, safety remains a priority. Although not highly toxic, standard laboratory precautions—such as working in a fume hood and using personal protective equipment—are recommended. Analytical techniques like GC-MS and NMR are commonly employed to verify purity and structure, ensuring reliable results in downstream applications.

Looking ahead, the future of PROPANE, 1-BROMO-3-CHLORO-2-FLUORO-2-METHYL- appears promising, driven by advancements in medicinal chemistry and functional materials. As industries continue to seek versatile intermediates with precise reactivity, this compound is well-positioned to meet those needs. Ongoing research into its derivatives and reaction pathways may unlock new applications, further solidifying its importance in modern chemistry.